Cas no 91391-94-5 (N-(2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)hydroxylamine)

N-(2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)hydroxylamine structure
91391-94-5 structure
Product Name:N-(2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)hydroxylamine
CAS No:91391-94-5
MF:C12H12N2O
MW:200.236482620239
CID:787747
PubChem ID:135459536
Update Time:2025-04-19

N-(2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Carbazol-1-one, 2,3,4,9-tetrahydro-, oxime
    • N-(3,4-dihydro-2H-carbazol-1-yl)hydroxylamine
    • N-(2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)hydroxylamine
    • 91391-94-5
    • (NE)-N-(2,3,4,9-tetrahydrocarbazol-1-ylidene)hydroxylamine
    • SCHEMBL4267576
    • SR-01000320903
    • DTXSID10417488
    • 2,3,4,9-tetrahydro-1H-carbazol-1-one oxime
    • SR-01000320903-1
    • AG-690/32528023
    • EN300-186555
    • AKOS000530938
    • Inchi: 1S/C12H12N2O/c15-14-11-7-3-5-9-8-4-1-2-6-10(8)13-12(9)11/h1-2,4,6,13,15H,3,5,7H2/b14-11+
    • InChI Key: KQJSIMCYBGAJEF-SDNWHVSQSA-N
    • SMILES: O/N=C1\CCCC2C3C=CC=CC=3NC=2\1

Computed Properties

  • Exact Mass: 200.094963011g/mol
  • Monoisotopic Mass: 200.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 48.4Ų

N-(2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)hydroxylamine Pricemore >>

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Enamine
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